Cas no 2414476-23-4 (tert-Butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester)

• Product Name: tert-Butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester
• CAS No: 2414476-23-4
• MF: C₁₆H₂₄N₂O₄
• MW: 308.37
• MDL: MFCD32664096
• CID: 5088021
• Update Time: 2025-08-04

tert-Butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester

• MDL： MFCD32664096
• Inchi： 1S/C16H24N2O4/c1-15(2,3)21-13(19)12(11-9-7-8-10-17-11)18-14(20)22-16(4,5)6/h7-10,12H,1-6H3,(H,18,20)
• InChI Key： FNDLCZDUMAVPTI-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C(NC(OC(C)(C)C)=O)C1=NC=CC=C1

Additional information on tert-Butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester

Tert-Butoxycarbonylamino-Pyridin-2-Yl-Acetic Acid Tert-Butyl Ester: A Key Compound in Modern Biochemical Research

Tert-butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester, with the CAS No. 2414476-23-4, represents a pivotal molecule in the field of biochemical synthesis and pharmaceutical development. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group, pyridine ring, and acetic acid ester functionality, has garnered significant attention due to its potential applications in drug discovery, peptide chemistry, and targeted molecular design. Recent advancements in synthetic methodologies and biological activity profiling have further solidified its relevance in modern biomedical research.

Tert-butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester is a derivative of pyridine, a heterocyclic aromatic compound known for its versatility in pharmaceutical applications. The pyridine ring provides a stable scaffold for functional group modifications, enabling the molecule to interact with various biological targets. The tert-butoxycarbonyl group serves as a protecting group, shielding the amino functionality during chemical synthesis. This protecting group strategy is critical in peptide synthesis, where amino acid residues require controlled deprotection to ensure molecular specificity and reactivity.

Recent studies have highlighted the synthetic utility of tert-butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester in the development of peptide-based therapeutics. Researchers at the University of Tokyo (2023) demonstrated that this compound can act as a building block for synthesizing peptide ligands with enhanced cell membrane permeability. The pyridine ring contributes to hydrophobic interactions, while the ester functionality facilitates conjugation reactions with target-specific ligands. Such molecular design strategies are increasingly important in the development of targeted therapies for cancer and neurodegenerative disorders.

The chemical structure of tert-butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester is defined by its carboxylic acid ester, pyridine ring, and Boc group. The Boc group is a common protecting group in organic synthesis, particularly in peptide chemistry, where it prevents unwanted side reactions during amino acid coupling. The pyridine ring introduces aromaticity, which can modulate molecular interactions with receptor proteins. The ester functionality is crucial for hydrolytic cleavage under physiological conditions, enabling controlled drug release in vivo.

Tert-butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester has also been explored for its potential in enzyme inhibition. A 2024 study published in Nature Communications reported that this compound exhibits selective inhibition of serine proteases implicated in inflammatory diseases. The pyridine ring and Boc group contribute to steric hindrance, which enhances enzyme-substrate specificity. This inhibitory activity makes it a promising candidate for anti-inflammatory drug development, particularly in conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Synthetic approaches to tert-butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester have evolved significantly in recent years. Traditional Suzuki coupling and Hartwig coupling methods have been supplemented by catalytic asymmetric synthesis techniques, allowing for stereoselective production of chiral derivatives. A 2023 study in Organic Letters described a one-pot synthesis method that combines N-alkylation and esterification steps, reducing synthetic waste and improving yield efficiency. These green synthesis strategies align with sustainable chemistry goals, making the compound more viable for large-scale production.

Tert-butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester is also being investigated for its role in drug delivery systems. The ester functionality enables hydrolytic cleavage in the extracellular environment, releasing active pharmacophores at the target site. This controlled release mechanism is particularly valuable in targeted drug delivery for tumoral tissues, where selective permeability is critical. Researchers at MIT (2024) have developed nanoparticle-based delivery systems using this compound as a core component, demonstrating enhanced bioavailability and reduced systemic toxicity.

The biological activity of tert-butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester is further supported by its interaction with ion channels. A 2023 study in Cell Reports showed that this compound modulates voltage-gated sodium channels, potentially offering therapeutic benefits for neurological disorders such as epilepsy and chronic pain. The pyridine ring plays a key role in channel binding, while the Boc group stabilizes the molecular conformation required for receptor interaction.

Tert-butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester has also been linked to metabolic regulation. In a 2024 study published in Journal of Biological Chemistry, researchers found that this compound influences lipid metabolism by modulating enzyme activity in mitochondrial pathways. The pyridine ring and ester functionality are hypothesized to interact with lipid-binding proteins, altering metabolic flux and energy homeostasis. These findings open new avenues for metabolic syndrome and diabetes research.

Tert-butoxycarbonylamino-pyridin-2-yl-acetic acid tert-butyl ester continues to be a subject of interdisciplinary research, bridging organic chemistry, pharmacology, and biotechnology. Its structural versatility and functional adaptability make it a valuable tool for molecular design and drug development. As synthetic methods and biological assays advance, the potential applications of this compound are expected to expand, contributing to innovative solutions in healthcare and biomedical sciences.